N-(1-acetyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide

• IUPAC Name: N-(1-acetyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C18H25N3O2/c1-13-5-8-20(9-6-13)12-18(23)19-16-3-4-17-15(11-16)7-10-21(17)14(2)22/h3-4,11,13H,5-10,12H2,1-2H3,(H,19,23)
• InChI Key: SZLNRNDIZJCVPE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=CC3=C(C=C2)N(CC3)C(=O)C
• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol

Description

N-(1-acetyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide, also known as ALKS 5461, is a novel drug that has been developed for the treatment of depression. It is a combination of two drugs, buprenorphine, and samidorphan. The drug has been developed by Alkermes, Inc., and has undergone several clinical trials to test its efficacy in treating depression.

Scientific Research Applications

Molecular Synthesis and Chemical Properties

• Synthesis and Evaluation for Imaging Probes : The compound has been involved in the synthesis and in vivo evaluation of potential imaging probes for 5-HT2A receptors, demonstrating its utility in creating compounds that can penetrate the blood-brain barrier, although with limitations in tracer retention or specific binding for imaging purposes (Prabhakaran et al., 2006).
• Molecular Structural Studies : Studies on compounds with a similar structure have shown how various noncovalent interactions, like hydrogen bonding and halogen bonding, play a role in stabilizing the crystal packing, providing insights into the structural analysis of such compounds (Gouda et al., 2022).
• Mechanism and Kinetics of Chemoselective Acetylation : Research into the chemoselective acetylation of similar compounds to N-(2-hydroxyphenyl)acetamide for the synthesis of antimalarial drugs reveals the potential for optimizing synthetic pathways through enzymatic catalysis, highlighting the importance of specific molecular interactions and kinetic control (Magadum & Yadav, 2018).

Pharmacological Potential

• Antiallergic Agents : Compounds structurally related have been explored for their potential as novel antiallergic compounds, showcasing the role of specific molecular modifications in enhancing pharmacological activity. This research underscores the compound's utility in the development of new therapeutic agents (Menciu et al., 1999).

Material Science and Stability Analysis

• Polymorphism and Stability Analysis : Investigations into the polymorphism and stability of active pharmaceutical ingredients similar to N-(1-acetyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperidin-1-yl)acetamide have provided insights into their thermodynamic stability and conversion in aqueous media, important for understanding the material properties and stability of pharmaceutical compounds (Petrova et al., 2009).